2-Chloro-7-methyl-3-phenylquinoline
Description
2-Chloro-7-methyl-3-phenylquinoline is a biochemical used for proteomics research . It has a molecular formula of C16H12ClN and a molecular weight of 253.73 .
Synthesis Analysis
The synthesis of quinoline derivatives, including this compound, has been a topic of interest in the field of industrial and synthetic organic chemistry . Various synthesis protocols have been reported, including Gould–Jacob, Friedl ̈ander, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal catalysed reactions, metal-free ionic liquid mediated reactions, and ultrasound irradiation reactions are also used for the construction and functionalization of this compound .Molecular Structure Analysis
The molecular structure of this compound is characterized by a quinoline core, which is a heterocyclic aromatic compound with a benzene ring fused to a pyridine ring . The compound also contains a chloro group (Cl), a methyl group (CH3), and a phenyl group (C6H5) attached to the quinoline core .Safety and Hazards
The compound is classified as Acute Tox. 3 Oral - Aquatic Chronic 4 - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . This indicates that it is harmful if swallowed, may cause long-lasting harmful effects to aquatic life, and may cause serious eye damage .
Future Directions
While specific future directions for 2-Chloro-7-methyl-3-phenylquinoline are not mentioned in the literature, quinoline derivatives are a subject of ongoing research due to their diverse biological activities and potential applications in medicinal chemistry . Future research may focus on exploring new synthesis methods, investigating their mechanisms of action, and developing new therapeutic applications .
Properties
CAS No. |
73863-47-5 |
|---|---|
Molecular Formula |
C16H12ClN |
Molecular Weight |
253.72 g/mol |
IUPAC Name |
2-chloro-7-methyl-3-phenylquinoline |
InChI |
InChI=1S/C16H12ClN/c1-11-7-8-13-10-14(12-5-3-2-4-6-12)16(17)18-15(13)9-11/h2-10H,1H3 |
InChI Key |
UXEPEEALYXYHAE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=NC(=C(C=C2C=C1)C3=CC=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Azabicyclo[2.2.2]octane-3-thiol](/img/structure/B8270513.png)
